4-{[Ethyl(propan-2-yl)amino]methyl}benzoic acid hydrochloride
Overview
Description
“4-{[Ethyl(propan-2-yl)amino]methyl}benzoic acid hydrochloride” is a chemical compound with a molecular formula of C13H19NO2 . It contains a total of 35 bonds, including 16 non-H bonds, 7 multiple bonds, 5 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 carboxylic acid (aromatic), 1 tertiary amine (aliphatic), and 1 hydroxyl group .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by several features. It has a six-membered aromatic ring, a carboxylic acid group attached to the ring, and an aliphatic tertiary amine . The presence of these functional groups can influence the compound’s reactivity and properties.Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight, melting point, boiling point, and density . For more specific properties, it’s recommended to refer to a specialized chemical database.Scientific Research Applications
Supramolecular Structures
- Hydrogen-Bonded Structures : Research on substituted pyrazolylbenzoates, which share structural motifs with the compound of interest, has explored their ability to form hydrogen-bonded supramolecular structures. These structures exhibit diverse dimensionalities, ranging from chains and sheets to three-dimensional frameworks, facilitated by various hydrogen bonds, including N-H...O and N-H...N types (Portilla et al., 2007).
Pharmacological Characterization
- β3-Adrenoceptor Agonist : A compound named Ethyl-4-{trans-4-[((2S)-2-hydroxy-3-{4-hydroxy-3[(methylsulfonyl)amino]-phenoxy}propyl) amino]cyclohexyl}benzoate hydrochloride (SAR150640) has been characterized as a potent and selective β3-adrenoceptor agonist. It showed significant effects in inhibiting myometrial contractions, suggesting its potential application in the treatment of preterm labor (Croci et al., 2007).
Fluorescence Derivatisation
- Fluorescent Derivatising Reagent : The derivatisation of amino acids with specific reagents leading to strongly fluorescent derivatives has been explored. This application is relevant in biological assays and the study of amino acid properties (Frade et al., 2007).
Synthesis and Characterization
- Heteroarotinoids : The synthesis and characterization of heteroarotinoids, a class of compounds with potential antiinflammatory and retinoid-like activity, have been reported. These studies provide insights into the synthetic pathways and biological activities of complex organic molecules (Waugh et al., 1985).
Safety and Hazards
While specific safety and hazard information for “4-{[Ethyl(propan-2-yl)amino]methyl}benzoic acid hydrochloride” was not found, general precautions for handling similar compounds include ensuring adequate ventilation, wearing personal protective equipment, and avoiding contact with eyes, skin, and clothing .
Future Directions
Properties
IUPAC Name |
4-[[ethyl(propan-2-yl)amino]methyl]benzoic acid;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO2.ClH/c1-4-14(10(2)3)9-11-5-7-12(8-6-11)13(15)16;/h5-8,10H,4,9H2,1-3H3,(H,15,16);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZWAPTOYUOCZGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CC=C(C=C1)C(=O)O)C(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.75 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1240527-20-1 | |
Record name | Benzoic acid, 4-[[ethyl(1-methylethyl)amino]methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1240527-20-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.